Cas no 2089325-46-0 (8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 2089325-46-0
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 6794192
• Update Time: 2025-10-31

8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C7H6FN3/c1-5-9-7-6(8)3-2-4-11(7)10-5/h2-4H,1H3
• InChI Key： BJICGCOSGFREPF-UHFFFAOYSA-N
• SMILES： C12=NC(C)=NN1C=CC=C2F

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.22±0.30(Predicted)

Additional information on 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine

8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine: A Comprehensive Overview

The compound 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine (CAS No. 2089325-46-0) is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of a fluorine atom at the 8-position and a methyl group at the 2-position introduces additional functionalization, enhancing its reactivity and applicability in advanced chemical systems.

Recent studies have highlighted the importance of 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine in the development of novel materials for optoelectronic applications. Researchers have demonstrated that this compound exhibits exceptional photoluminescence properties, making it a promising candidate for use in light-emitting diodes (LEDs) and solar cells. The incorporation of fluorine and methyl groups into its structure significantly influences its electronic transitions, thereby tuning its optical properties to suit specific applications.

Moreover, 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine has shown potential in the field of medicinal chemistry. Its ability to act as a bioisostere in drug design has been explored in recent clinical trials. The compound's unique pharmacokinetic profile and bioavailability make it an attractive lead molecule for the development of new therapeutic agents targeting various diseases.

The synthesis of 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. These developments are particularly relevant in the context of increasing demand for sustainable chemical manufacturing practices.

In terms of environmental impact, studies have shown that 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern. Regulatory agencies are currently evaluating its environmental risk profile to ensure compliance with global standards for chemical safety.

Looking ahead, the future of 8-Fluoro-2-methyl[1,2,4]triazolo[1,5-a]pyridine lies in its integration into advanced materials science applications. Ongoing research is focused on enhancing its thermal stability and mechanical properties to expand its use in high-performance polymers and composites. Additionally, its role as a building block in supramolecular chemistry is being explored to create self-assembling nanostructures with unprecedented functionality.

In conclusion, 8-Fluoro-2-methyl[1,2,,4]triazolo[1,,5-a,, ]pyridine (CAS No. 20893,, 3,, 3,, 3,, 3,, ,,) stands out as a versatile compound with vast potential across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science and pharmaceutical development.